4-[(E)-{4-[Bis(4-bromophenyl)amino]phenyl}diazenyl]benzonitrile

Specification

• CAS No.: 648901-13-7
• Molecular Formula: C25H16Br2N4
• Molecular Weight: 532.2 g/mol
• IUPAC Name: 4-[[4-(4-bromo-N-(4-bromophenyl)anilino)phenyl]diazenyl]benzonitrile
• Standard InChI: InChI=1S/C25H16Br2N4/c26-19-3-11-23(12-4-19)31(24-13-5-20(27)6-14-24)25-15-9-22(10-16-25)30-29-21-7-1-18(17-28)2-8-21/h1-16H
• Standard InChI Key: KAVAERZPVOTKQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)N=NC2=CC=C(C=C2)N(C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Br

Introduction

4-[(E)-{4-[Bis(4-bromophenyl)amino]phenyl}diazenyl]benzonitrile is a complex organic compound belonging to the class of azo compounds. These compounds are characterized by the presence of a diazo functional group (-N=N-), which is responsible for their vibrant colors and potential applications in various fields, including dyes and pharmaceuticals. The specific structure of this compound includes multiple aromatic rings and a nitrile group, enhancing its chemical properties and reactivity.

Chemical Formula and Molecular Weight

• Molecular Formula: C22H18Br2N4

• Molecular Weight: Not explicitly provided, but can be calculated based on the molecular formula.

Structural Features

• The compound features a diazo linkage (-N=N-) connecting two aromatic systems, one of which includes a bis(4-bromophenyl)amino group and the other a benzonitrile group.

• The presence of bromine atoms in the structure contributes to its reactivity and potential applications.

Synthesis

The synthesis of 4-[(E)-{4-[Bis(4-bromophenyl)amino]phenyl}diazenyl]benzonitrile typically involves reactions with substituted anilines and diazonium salts. This process is documented in scientific literature, highlighting its potential uses in organic synthesis and material science.

Applications and Potential Uses

Azo compounds, including 4-[(E)-{4-[Bis(4-bromophenyl)amino]phenyl}diazenyl]benzonitrile, are explored for their vibrant colors and potential applications in dyes and pharmaceuticals. Their ability to interact with biological molecules makes them candidates for further research in pharmacology and biomedicine.

Chemical Reactions and Interactions

The compound can undergo various chemical reactions, including those involving its diazo group and the nitrile functionality. These reactions can lead to the formation of new compounds with interesting properties.

Research Findings and Data